2-Fluoro-6-phenylsulfenylpurine

• Molecular Formula: C11H7FN4S
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 2-fluoro-6-phenylsulfanyl-7H-purine
• InChI: InChI=1S/C11H7FN4S/c12-11-15-9-8(13-6-14-9)10(16-11)17-7-4-2-1-3-5-7/h1-6H,(H,13,14,15,16)
• InChI Key: KDIUXAOGZHJLFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=NC(=NC3=C2NC=N3)F

Description

2-Fluoro-6-phenylsulfenylpurine is a useful research compound. Its molecular formula is C11H7FN4S and its molecular weight is 246.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-6-chloropurine (10.0 g, 57.9 mmol) in methanol (200 mL) is added diisopropylethylamine (25.2 mL, 144.7 mmol). The mixture is cooled to 0° C. and followed by slow addition of thiophenol (11.9 mL, 115.8 mmol) via an addition funnel over one hour. The reaction is stirred at 0° C. for 12 hours. The solvent is then removed under reduced pressure and the solid is collected by filtration and washed twice with hexanes. The collected solid is further purified by re-crystallization from methanol to afford desired product (11.8 g, 83% yield). 1H NMR (400 MHz, (CD3)2SO) δ 7.54 (m, 3H), 7.66(m, 2H), 8.49(s, 1H); MS C11H7FN4S [MH+] 246.04, found: 247.05.